Cas no 74683-15-1 (4-[(2R,3R,4S,5S)-5-(3,4-dimethoxyphenyl)-3,4-dimethyltetrahydrofuran-2-yl]-2-methoxyphenol)

• Product Name: 4-[(2R,3R,4S,5S)-5-(3,4-dimethoxyphenyl)-3,4-dimethyltetrahydrofuran-2-yl]-2-methoxyphenol
• CAS No: 74683-15-1
• MF: C₂₁H₂₆O₅
• MW: 358.428146839142
• CID: 1769339
• PubChem ID: 156516
• Update Time: 2025-04-21

4-[(2R,3R,4S,5S)-5-(3,4-dimethoxyphenyl)-3,4-dimethyltetrahydrofuran-2-yl]-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-[(2R,3R,4S,5S)-5-(3,4-dimethoxyphenyl)-3,4-dimethyltetrahydrofuran-2-yl]-2-methoxyphenol
• Phenol, 4-((2R,3R,4S,5S)-5-(3,4-dimethoxyphenyl)tetrahydro-3,4-dimethyl-2-furanyl)-2-methoxy-, rel-(+)-
• 4-[(2R,3R,4S,5S)-5-(3,4-dimethoxyphenyl)-3,4-dimethyloxolan-2-yl]-2-methoxyphenol
• Phenol, 4-(5-(3,4-dimethoxyphenyl)tetrahydro-3,4-dimethyl-2-furanyl)-2-methoxy-, (2alpha,3beta,4beta,5alpha)-(+)-
• nectandrin A
• 74683-15-1
• DTXSID40225659
• Aristolignin
• (+)-Nectandrin D
• Nectandrin E
• (+)-Nectandrin A
• Nectandrin D
• (+)-Nectandrin E
• futokadsurin A
• rel-(7S,8S,7'R,8'S)-3,4,3'-trimethoxy-4'-hydroxy-7,7'-epoxylignan

• Inchi： 1S/C21H26O5/c1-12-13(2)21(15-7-9-17(23-3)19(11-15)25-5)26-20(12)14-6-8-16(22)18(10-14)24-4/h6-13,20-22H,1-5H3/t12-,13+,20-,21+/m1/s1
• InChI Key： YPQNDHHCUQGPFN-QVEMZERUSA-N
• SMILES： O1[C@@H](C2C=CC(=C(C=2)OC)O)[C@H](C)[C@H](C)[C@H]1C1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 358.17802393g/mol
• Monoisotopic Mass: 358.17802393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 57.2Ų

Experimental Properties

• Density: 1.125
• Boiling Point: 492.8°C at 760 mmHg
• Flash Point: 251.8°C
• Refractive Index: 1.542

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Furanoid lignans Tetrahydrofuran lignans 7,7'-epoxylignans
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Furanoid lignans 7,7'-epoxylignans